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Compound Name: 5-Butylnonane

Cat. No.: B105755 Get Quote

Introduction

5-Butylnonane (C13H28) is a branched-chain alkane that may be present in various complex

hydrocarbon mixtures, including fuels, lubricants, and environmental samples.[1] Gas

chromatography-mass spectrometry (GC-MS) is a powerful analytical technique ideal for the

separation, identification, and quantification of such volatile and semi-volatile compounds.[2]

This application note details a robust GC-MS method for the analysis of 5-Butylnonane,

providing a comprehensive protocol from sample preparation to data analysis. The

methodology described herein is intended for researchers, scientists, and professionals in the

petrochemical, environmental, and drug development industries.

Principle of the Method

The GC-MS analysis workflow begins with the introduction of a sample into the gas

chromatograph, where it is vaporized. The volatile components are then separated based on

their boiling points and interactions with the stationary phase of the GC column. As each

compound elutes from the column, it enters the mass spectrometer. In the mass spectrometer,

the molecules are ionized, typically by electron impact (EI), which causes them to fragment into

characteristic patterns. These fragments are then separated by their mass-to-charge ratio

(m/z), and a mass spectrum is generated, which serves as a "chemical fingerprint" for

compound identification. The retention time from the GC and the mass spectrum from the MS

together provide a high degree of confidence in the identification of 5-Butylnonane.
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Data Presentation
The quantitative data for the GC-MS analysis of 5-Butylnonane is summarized in the tables

below.

Table 1: Physicochemical and Chromatographic Data for 5-Butylnonane

Parameter Value Reference

Molecular Formula C13H28 [1][3]

Molecular Weight 184.36 g/mol [3]

CAS Registry Number 17312-63-9 [1]

Kovats Retention Index 1204 (non-polar column) [3][4]

Table 2: Characteristic Mass Spectral Fragments for 5-Butylnonane

Mass-to-Charge Ratio
(m/z)

Relative Intensity Putative Fragment

43 High [C3H7]+

57 High [C4H9]+

71 High [C5H11]+

127 Low [M-C4H9]+

184 Very Low to Absent [M]+ (Molecular Ion)

Note: Relative intensities are qualitative and can vary based on the specific instrument and

analytical conditions. The molecular ion for branched alkanes is often of very low abundance or

not observed.

Experimental Protocols
This section provides a detailed methodology for the GC-MS analysis of 5-Butylnonane.
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1. Sample Preparation

The sample preparation method should be tailored to the specific matrix. For liquid samples

such as hydrocarbon mixtures, a simple dilution is often sufficient.

Reagents and Materials:

5-Butylnonane standard

Hexane or Dichloromethane (GC grade or higher)

Volumetric flasks

Micropipettes

GC vials with caps

Procedure:

Prepare a stock solution of 5-Butylnonane at a concentration of 1 mg/mL in hexane.

Perform serial dilutions of the stock solution to prepare a series of calibration standards

(e.g., 1, 5, 10, 25, 50 µg/mL).

For unknown samples, dilute an accurately weighed or measured amount in hexane to

bring the expected concentration of 5-Butylnonane within the calibration range. A starting

dilution of 1:100 (v/v) is recommended for complex hydrocarbon mixtures.

Transfer the prepared standards and samples into 2 mL GC vials.

2. GC-MS Instrumentation and Parameters

The following instrumental parameters are recommended for the analysis of 5-Butylnonane.

These may be optimized for specific instruments.

Gas Chromatograph (GC) Parameters:
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Column: Non-polar capillary column (e.g., 30 m x 0.25 mm I.D., 0.25 µm film thickness,

5% phenyl-methylpolysiloxane).

Injector: Split/splitless, operated in split mode with a split ratio of 50:1.

Injector Temperature: 280 °C.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: 10 °C/min to 300 °C.

Final hold: 5 minutes at 300 °C.

Mass Spectrometer (MS) Parameters:

Ionization Mode: Electron Ionization (EI).

Electron Energy: 70 eV.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Mass Range: m/z 40-250.

Scan Mode: Full Scan.

3. Data Acquisition and Analysis

Inject 1 µL of the prepared sample into the GC-MS system.

Acquire the total ion chromatogram (TIC).

Identify the peak corresponding to 5-Butylnonane by comparing its retention time with that

of a known standard. The Kovats retention index can also be used for confirmation.[3][4]
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Extract the mass spectrum of the identified peak.

Confirm the identity of 5-Butylnonane by comparing the acquired mass spectrum with a

reference library (e.g., NIST) and the characteristic fragments listed in Table 2.[3]

For quantitative analysis, construct a calibration curve from the peak areas of the calibration

standards. Determine the concentration of 5-Butylnonane in the unknown samples by

interpolating their peak areas on the calibration curve.

Visualizations
Diagram 1: GC-MS Experimental Workflow
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Caption: Workflow for the GC-MS analysis of 5-Butylnonane.

Diagram 2: Logical Diagram of GC-MS System Components
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Caption: Key components of a gas chromatography-mass spectrometry system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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